Cas no 83054-65-3 (Benzenamine, 3-chloro-4-[(4-methoxy-1-naphthalenyl)oxy]-5-methyl-)

• Product Name: Benzenamine, 3-chloro-4-[(4-methoxy-1-naphthalenyl)oxy]-5-methyl-
• CAS No: 83054-65-3
• MF: C₁₈H₁₆ClNO₂
• MW: 313.778143882751
• CID: 678573
• PubChem ID: 13246007
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[(4-methoxy-1-naphthalenyl)oxy]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(4-methoxy-1-naphthalenyl)oxy]-5-methyl-
• 3-chloro-4-(4-methoxynaphthalen-1-yl)oxy-5-methylaniline
• SCHEMBL10967979
• DTXSID30531695
• 3-Chloro-4-[(4-methoxynaphthalen-1-yl)oxy]-5-methylaniline
• 83054-65-3

• Inchi： 1S/C18H16ClNO2/c1-11-9-12(20)10-15(19)18(11)22-17-8-7-16(21-2)13-5-3-4-6-14(13)17/h3-10H,20H2,1-2H3
• InChI Key： YGHDBRAACBZVGH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1OC1C=CC(=C2C=CC=CC2=1)OC)N

Computed Properties

• Exact Mass: 313.0869564g/mol
• Monoisotopic Mass: 313.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.5Ų